Cas no 104-53-0 (3-Phenylpropanal)

• Product Name: 3-Phenylpropanal
• CAS No: 104-53-0
• MF: C₉H₁₀O
• MW: 134.175102710724
• MDL: MFCD00007021
• CID: 35277
• PubChem ID: 7707
• Update Time: 2025-10-17

3-Phenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-Phenylpropanal
• 3-PHENYL-1-PROPANAL
• 3-PHENYLPROPYL ALDEHYDE
• BENZYLACETALDEHYDE
• BETA-PHENYLPROPIONALDEHYDE
• DIHYDRO CINNAMIC ALDEHYDE
• FEMA 2887
• HYDROCINNAMALDEHYDE
• HYDROCINNAMIC ALDEHYDE
• PHENYLPROPYL ALDEHYDE
• TIMTEC-BB SBB006730
• 3-Phenylpropan-1-al
• Benzenepropanal
• Dihydrocinnamaldehyde
• Phenylpropionaldehyde
• Propionaidehyde, 3-phenyl-
• Hydrocinnamide
• 3-Phenylpropionaldehyde
• NSC 9271
• 3-Phenylprpanal
• HYDROZIMTALDEHYD
• 3-Phenylpropylaldehyde
• Propanal, phenyl-
• Hydrocinnamylaldehyde
• 3-Phenyl-propionaldehyde
• FEMA No. 2887
• 3-phenyl propionaldehyde
• .beta.

• MDL： MFCD00007021
• Inchi： 1S/C9H10O/c10-8-4-7-9-5-2-1-3-6-9/h1-3,5-6,8H,4,7H2
• InChI Key： YGCZTXZTJXYWCO-UHFFFAOYSA-N
• SMILES： O=CCCC1C=CC=CC=1
• BRN： 1071910

Computed Properties

• Exact Mass: 134.07300
• Monoisotopic Mass: 134.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.3
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: It is a colorless liquid with an aroma like hyacinth.
• Density: 1.019 g/mL at 25 °C(lit.)
• Melting Point: -42 ºC
• Boiling Point: 223°C(lit.)
• Flash Point: Fahrenheit: 203 ° f
  Celsius: 95 ° c
  
• Refractive Index: n20/D 1.523(lit.)
• Solubility: 0.74mg/l
• Water Partition Coefficient: Miscible with chloroform, dichloromethane, ethyl acetate, alcohol and ether. Immiscible with water.
• PSA: 17.07000
• LogP: 1.81810
• Solubility: Soluble in ethanol
• Sensitiveness: Air Sensitive
• FEMA: 2887

3-Phenylpropanal Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/38
• Safety Instruction： S26-S36-S37/39
• FLUKA BRAND F CODES：10-23
• RTECS：MW4890000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C(BD17390)
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

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